1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine

• IUPAC Name: 1-[2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl]piperidine
• InChI: InChI=1S/C16H24ClNO2/c1-14-5-6-16(15(17)13-14)20-12-11-19-10-9-18-7-3-2-4-8-18/h5-6,13H,2-4,7-12H2,1H3
• InChI Key: DNNSQTVANAZWFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOCCN2CCCCC2)Cl
• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol

Description

1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine is a chemical compound used in scientific research for its potential as a therapeutic agent. This compound is also known as JNJ-7925476 and has been synthesized and studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine is not fully understood. However, it is believed to work by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve mood and reduce pain sensitivity.
Biochemical and Physiological Effects
Studies have shown that 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine can have several biochemical and physiological effects. These include an increase in serotonin and norepinephrine levels in the brain, as well as a reduction in pain sensitivity. This compound has also been shown to have anxiolytic effects, which can help to reduce anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine in lab experiments is its specificity for serotonin and norepinephrine reuptake inhibition. This can make it a useful tool for studying the effects of these neurotransmitters on various physiological processes.
However, one limitation of using this compound is its potential for off-target effects. This can make it difficult to determine whether observed effects are due to the compound's intended mechanism of action or other factors.

Future Directions

There are several future directions for research on 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine. One area of interest is its potential for use in the treatment of depression and anxiety disorders. Further research is needed to determine its efficacy and safety in humans.
Another area of future research is the potential use of this compound in the treatment of neuropathic pain. Studies have shown promising results in animal models, but further research is needed to determine its effectiveness in humans.
Overall, 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine is a compound with potential therapeutic applications in several areas of research. Its mechanism of action, physiological effects, and potential for future research make it a valuable tool for scientific investigation.

Synthesis Methods

The synthesis of 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine involves several steps. The starting material is 2-chloro-4-methylphenol, which is reacted with ethylene oxide to form 2-(2-chloro-4-methylphenoxy)ethanol. This intermediate is then reacted with piperidine and sodium hydride to form the final product.

Scientific Research Applications

1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine has been studied for its potential as a therapeutic agent in several areas of research. One area of interest is its potential as an antidepressant. Studies have shown that this compound can increase levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in mood regulation.
Another area of research is the potential use of this compound in the treatment of neuropathic pain. Studies have shown that 1-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}piperidine can reduce pain sensitivity in animal models of neuropathic pain.